Cas no 3721-37-7 (2-Propenenitrile, 3-chloro-, (Z)-)

• Product Name: 2-Propenenitrile, 3-chloro-, (Z)-
• CAS No: 3721-37-7
• MF: C₃H₂ClN
• MW: 87.5076794624329
• CID: 1482692
• PubChem ID: 12349939
• Update Time: 2025-04-21

2-Propenenitrile, 3-chloro-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenenitrile, 3-chloro-, (Z)-
• trans-β-chloroacrylonitrile
• (Z)-3-Chloroacrylonitrile
• (Z)-3-chloroprop-2-enenitrile
• 3721-37-7
• (2Z)-3-CHLOROPROP-2-ENENITRILE

• Inchi： 1S/C3H2ClN/c4-2-1-3-5/h1-2H/b2-1-
• InChI Key： DKFAYHWIVQDPCC-UPHRSURJSA-N
• SMILES： Cl/C=C\C#N

Computed Properties

• Exact Mass: 86.9875768g/mol
• Monoisotopic Mass: 86.9875768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 76.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl chlorides